![molecular formula C17H12ClN5S B2373533 6-[(2-Chlorophenyl)methylsulfanyl]-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine CAS No. 868969-15-7](/img/structure/B2373533.png)
6-[(2-Chlorophenyl)methylsulfanyl]-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
Description
The compound “6-[(2-Chlorophenyl)methylsulfanyl]-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine” belongs to a class of heterocycles known as triazolopyridazines . These compounds are obtained through various synthetic routes and have found applications in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of triazolopyridazines is characterized by a pyridazine ring fused to a 1,2,3-triazole ring . The specific structure of “6-[(2-Chlorophenyl)methylsulfanyl]-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine” would include these rings along with the specified substituents.Scientific Research Applications
- Triazoles exhibit antibacterial properties by binding to enzymes and receptors in bacterial cells. Researchers have explored the potential of triazole derivatives as novel antibacterial agents . Investigating the specific antibacterial activity of this compound could lead to new strategies for combating multidrug-resistant pathogens.
- Triazole-containing drugs, such as fluconazole and voriconazole, are widely used as antifungal agents. These compounds inhibit fungal growth by interfering with ergosterol biosynthesis, a critical component of fungal cell membranes. Further studies on the antifungal efficacy of our compound could provide valuable insights .
- Triazoles have been investigated for their potential as anticancer agents. Their ability to interact with cellular enzymes and receptors makes them promising candidates for cancer therapy. Researchers have synthesized various triazole derivatives and evaluated their cytotoxic effects against cancer cells. Our compound might exhibit similar activity .
- The antioxidant properties of triazoles are attributed to their ability to scavenge free radicals and protect cells from oxidative damage. Investigating the radical-scavenging potential of our compound could contribute to understanding its role in oxidative stress-related diseases .
- Triazole derivatives have shown promise as antiviral agents. Researchers have explored their efficacy against various viruses, including HIV, influenza, and herpes simplex virus. Our compound’s potential antiviral activity warrants further investigation .
- Triazoles may modulate inflammatory pathways and alleviate pain. Their interaction with specific receptors involved in inflammation and pain perception makes them interesting targets for drug development. Our compound could be evaluated for anti-inflammatory and analgesic properties .
Antibacterial Activity
Antifungal Potential
Anticancer Properties
Antioxidant Capacity
Antiviral Activity
Anti-Inflammatory and Analgesic Effects
properties
IUPAC Name |
6-[(2-chlorophenyl)methylsulfanyl]-3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN5S/c18-14-6-2-1-4-13(14)11-24-16-8-7-15-20-21-17(23(15)22-16)12-5-3-9-19-10-12/h1-10H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTFRULIJAWWKEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CSC2=NN3C(=NN=C3C4=CN=CC=C4)C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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